Cas no 22460-32-8 (Benzene, 1-(bromomethyl)-2,5-dimethoxy-3-methyl-)

• Product Name: Benzene, 1-(bromomethyl)-2,5-dimethoxy-3-methyl-
• CAS No: 22460-32-8
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 1410403
• PubChem ID: 20026776
• Update Time: 2025-04-20

Benzene, 1-(bromomethyl)-2,5-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-2,5-dimethoxy-3-methyl-
• 1-(bromomethyl)-2,5-dimethoxy-3-methylbenzene
• 22460-32-8
• SCHEMBL9513058
• DTXSID10601789

• Inchi： 1S/C10H13BrO2/c1-7-4-9(12-2)5-8(6-11)10(7)13-3/h4-5H,6H2,1-3H3
• InChI Key： DRAKUENBQWMEQJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C)C=1OC)OC

Computed Properties

• Exact Mass: 244.00989
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46